Cas no 944561-46-0 (Propargyl-PEG2-CH2COOH)

• Product Name: Propargyl-PEG2-CH2COOH
• CAS No: 944561-46-0
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• MDL: MFCD30469071
• CID: 4552097
• PubChem ID: 58281034
• Update Time: 2025-06-09

Propargyl-PEG2-CH2COOH Chemical and Physical Properties

Names and Identifiers

• 2-(2-(2-(Prop-2-yn-1-yloxy)ethoxy)ethoxy)acetic acid
• Acetic acid, 2-[2-[2-(2-propyn-1-yloxy)ethoxy]ethoxy]-
• 2-[2-[2-(2-Propyn-1-yloxy)ethoxy]ethoxy]acetic Acid
• 2-[2-(2-prop-2-ynoxyethoxy)ethoxy]acetic acid
• Propargyl-PEG2-CH2COOH
• TQR1087
• SY251179
• 2-[2-[2-(2-Propyn-1-yloxy)ethoxy]ethoxy]acetic acid (ACI)
• CS-15082
• C13039
• AKOS037650624
• C9H14O5
• EN300-7462425
• CS-M3521
• 2-(2-(2-(Prop-2-yn-1-yloxy)ethoxy)ethoxy)aceticacid
• DA-77105
• 2-{2-[2-(prop-2-yn-1-yloxy)ethoxy]ethoxy}acetic acid
• SCHEMBL2508139
• BP-28014
• MFCD30469071
• HY-41922
• {2-[2-(prop-2-yn-1-yloxy)ethoxy]ethoxy}acetic acid
• Propargyl-PEG3-CH2CO2H
• 944561-46-0

• MDL： MFCD30469071
• Inchi： 1S/C9H14O5/c1-2-3-12-4-5-13-6-7-14-8-9(10)11/h1H,3-8H2,(H,10,11)
• InChI Key： FWONAGPFSKACQC-UHFFFAOYSA-N
• SMILES： O(CCOCC#C)CCOCC(=O)O

Computed Properties

• Exact Mass: 202.08412354g/mol
• Monoisotopic Mass: 202.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 65

Additional information on Propargyl-PEG2-CH2COOH

Comprehensive Overview of Propargyl-PEG2-CH2COOH (CAS No. 944561-46-0): Properties, Applications, and Innovations

Propargyl-PEG2-CH2COOH (CAS No. 944561-46-0) is a specialized PEG-based linker widely utilized in bioconjugation, drug delivery, and material science. This compound features a propargyl group and a carboxylic acid terminus, connected by a short polyethylene glycol (PEG) spacer. Its unique structure enables efficient click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it invaluable for biomolecule modification and nanoparticle functionalization.

The growing demand for targeted drug delivery systems and precision medicine has propelled interest in Propargyl-PEG2-CH2COOH. Researchers frequently search for "PEG linker solubility," "click chemistry reagents," or "how to modify antibodies with PEG," highlighting its relevance in modern therapeutics. This compound addresses these needs by offering water solubility, low immunogenicity, and compatibility with biological buffers.

In biopharmaceutical applications, Propargyl-PEG2-CH2COOH serves as a bridge between drug molecules and targeting ligands. For instance, its propargyl group reacts with azide-labeled antibodies, while the COOH group conjugates with amine-bearing drugs via NHS ester chemistry. This dual functionality aligns with trending topics like "ADC (antibody-drug conjugate) development" and "improving drug half-life."

Beyond therapeutics, this compound aids in diagnostic probe design. Its PEG2 spacer reduces steric hindrance, enhancing signal clarity in fluorescence imaging—a technique often queried as "best linker for fluorescent dyes." Additionally, its role in hydrogel formation supports 3D cell culture research, another hot topic in regenerative medicine.

From a synthetic perspective, Propargyl-PEG2-CH2COOH exhibits high purity (>95%) and stability under cryogenic storage conditions. Users frequently inquire about "PEG linker storage guidelines," emphasizing the need for proper handling. The compound’s molecular weight (MW: 216.19 g/mol) and linear structure further ensure reproducibility in scale-up production.

Environmental and safety considerations are also critical. Unlike traditional crosslinkers, this PEG derivative is non-toxic and biodegradable, resonating with searches like "green chemistry alternatives." Its applications in sustainable biomaterials align with global trends toward eco-friendly research.

In summary, Propargyl-PEG2-CH2COOH (CAS No. 944561-46-0) stands at the intersection of innovation and practical utility. Whether for drug discovery, diagnostics, or advanced materials, its versatility meets the evolving demands of life sciences and nanotechnology.